Cas no 1806638-23-2 (1-Bromo-1-(3-chloro-4-(trifluoromethyl)phenyl)propan-2-one)

• Product Name: 1-Bromo-1-(3-chloro-4-(trifluoromethyl)phenyl)propan-2-one
• CAS No: 1806638-23-2
• MF: C₁₀H₇BrClF₃O
• MW: 315.514191865921
• CID: 4979587
• Update Time: 2025-06-21

1-Bromo-1-(3-chloro-4-(trifluoromethyl)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(3-chloro-4-(trifluoromethyl)phenyl)propan-2-one

• Inchi： 1S/C10H7BrClF3O/c1-5(16)9(11)6-2-3-7(8(12)4-6)10(13,14)15/h2-4,9H,1H3
• InChI Key： HEMIPDFVBHHYTL-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC(C(F)(F)F)=C(C=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 269
• XLogP3: 3.9
• Topological Polar Surface Area: 17.1

Additional information on 1-Bromo-1-(3-chloro-4-(trifluoromethyl)phenyl)propan-2-one

Professional Introduction to 1-Bromo-1-(3-chloro-4-(trifluoromethyl)phenyl)propan-2-one (CAS No. 1806638-23-2)

1-Bromo-1-(3-chloro-4-(trifluoromethyl)phenyl)propan-2-one (CAS No. 1806638-23-2) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural features and potential biological activities. This compound, featuring a brominated ketone moiety attached to a phenyl ring substituted with chlorine and trifluoromethyl groups, represents an intriguing scaffold for the development of novel therapeutic agents.

The molecular structure of 1-bromo-1-(3-chloro-4-(trifluoromethyl)phenyl)propan-2-one incorporates several key functional groups that contribute to its chemical reactivity and biological relevance. The presence of a bromine atom at the alpha position relative to the carbonyl group enhances its utility as an intermediate in organic synthesis, particularly in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, which are often required for achieving high selectivity and efficacy in drug design.

The phenyl ring in this compound is further modified by a chloro substituent at the 3-position and a trifluoromethyl group at the 4-position. The chloro group introduces electrophilic characteristics, making it susceptible to nucleophilic attack, while the trifluoromethyl group imparts lipophilicity and metabolic stability, which are critical factors in drug molecule design. These modifications not only influence the compound's physicochemical properties but also play a crucial role in modulating its pharmacokinetic behavior.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds featuring similar structural motifs. Specifically, the combination of brominated ketones with halogenated aromatic rings has been associated with diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. For instance, studies have demonstrated that analogous compounds can exhibit inhibitory effects on certain enzymes and signaling pathways that are aberrantly activated in pathological conditions.

One of the most compelling aspects of 1-bromo-1-(3-chloro-4-(trifluoromethyl)phenyl)propan-2-one is its versatility as a building block for drug discovery programs. Researchers have leveraged this compound to synthesize derivatives with enhanced binding affinity or altered pharmacological profiles. The bromine atom serves as an excellent handle for further functionalization via palladium-catalyzed reactions, allowing chemists to introduce a wide array of heterocycles or other pharmacophores. This flexibility underscores the compound's value as a starting material for exploring novel therapeutic interventions.

The trifluoromethyl group, in particular, has emerged as a privileged scaffold in medicinal chemistry due to its ability to improve solubility, reduce metabolic clearance, and enhance binding interactions with biological targets. Compounds containing this moiety have been successfully commercialized across multiple therapeutic areas, highlighting its importance in drug development. In the context of 1-bromo-1-(3-chloro-4-(trifluoromethyl)phenyl)propan-2-one, this group likely contributes to stabilizing intermediates during synthetic transformations while also influencing the overall pharmacological activity of any derivatives synthesized from it.

Recent advancements in computational chemistry have further facilitated the exploration of 1-bromo-1-(3-chloro-4-(trifluoromethyl)phenyl)propan-2-one's potential applications. Molecular modeling studies have been employed to predict how modifications at specific positions within its structure might affect its interactions with biological targets. These predictions have guided experimental efforts toward optimizing potency and selectivity. Such interdisciplinary approaches are becoming increasingly integral to modern drug discovery pipelines.

The synthesis of 1-bromo-1-(3-chloro-4-(trifluoromethyl)phenyl)propan-2-one typically involves multi-step organic transformations that highlight its synthetic utility. Key steps often include bromination of a precursor ketone followed by selective functionalization of the aromatic ring using chlorinating agents and trifluoromethylation techniques. The efficiency and scalability of these synthetic routes are critical considerations for industrial applications where large quantities of high-purity material may be required.

In conclusion, 1-bromo-1-(3-chloro-4-(trifluoromethyl)phenyl)propan-2-one (CAS No. 1806638-23-2) represents a valuable asset for researchers engaged in pharmaceutical innovation. Its unique structural features offer opportunities for designing molecules with tailored biological activities, while its reactivity makes it amenable to diverse synthetic strategies. As our understanding of structure-function relationships continues to evolve, compounds like this will undoubtedly play an increasingly important role in shaping the future of medicinal chemistry.